Methyl(s)-3-hydroxy-4-methylpentanoate

• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: methyl (3S)-3-hydroxy-4-methylpentanoate
• InChI: InChI=1S/C7H14O3/c1-5(2)6(8)4-7(9)10-3/h5-6,8H,4H2,1-3H3/t6-/m0/s1
• InChI Key: HIUDWDUEXPJHRR-LURJTMIESA-N
• Isomeric SMILES: CC(C)[C@H](CC(=O)OC)O
• Canonical SMILES: CC(C)C(CC(=O)OC)O

Description

Methyl(s)-3-hydroxy-4-methylpentanoate is an organic compound that belongs to the class of esters It is characterized by the presence of a hydroxyl group (-OH) and a methyl group (-CH3) attached to a pentanoate backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl(s)-3-hydroxy-4-methylpentanoate can be synthesized through several methods. One common approach involves the esterification of 3-hydroxy-4-methylpentanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of solid acid catalysts in a packed bed reactor can facilitate the esterification reaction, allowing for large-scale production.

Chemical Reactions Analysis

Types of Reactions

Methyl(s)-3-hydroxy-4-methylpentanoate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group, forming a ketone or aldehyde.

Reduction: The ester group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used reducing agents.

Substitution: Nucleophiles such as halides (e.g., HCl, HBr) can be used to replace the hydroxyl group.

Major Products Formed

Oxidation: Formation of 3-oxo-4-methylpentanoate.

Reduction: Formation of 3-hydroxy-4-methylpentanol.

Substitution: Formation of 3-chloro-4-methylpentanoate (when using HCl).

Scientific Research Applications

Methyl(s)-3-hydroxy-4-methylpentanoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It can be used in the study of metabolic pathways involving esters and alcohols.

Industry: Used in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of Methyl(s)-3-hydroxy-4-methylpentanoate involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may act as a substrate for enzymes involved in ester hydrolysis, leading to the formation of its corresponding acid and alcohol. The hydroxyl group can participate in hydrogen bonding, influencing its reactivity and interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 3-hydroxy-4-methylpentanoate
• Propyl 3-hydroxy-4-methylpentanoate
• Butyl 3-hydroxy-4-methylpentanoate

Uniqueness

Methyl(s)-3-hydroxy-4-methylpentanoate is unique due to its specific ester and hydroxyl functional groups, which confer distinct chemical properties and reactivity. Its methyl ester group makes it more volatile compared to longer-chain esters, which can be advantageous in certain applications such as fragrances and flavors.